Cas no 851949-80-9 (ethyl 5-(2,2-diphenylacetamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-(2,2-diphenylacetamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851949-80-9
• MF: C₂₉H₂₂FN₃O₄S
• MW: 527.56608915329
• CID: 5818633
• PubChem ID: 3483183
• Update Time: 2025-06-08

ethyl 5-(2,2-diphenylacetamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-[(2,2-diphenylacetyl)amino]-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• F0641-0359
• AB00670407-01
• ethyl 5-(2,2-diphenylacetamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• AKOS024590243
• ethyl 5-(2,2-diphenylacetamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• 851949-80-9
• ethyl 5-(2,2-diphenylacetamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

• Inchi： 1S/C29H22FN3O4S/c1-2-37-29(36)25-22-17-38-27(24(22)28(35)33(32-25)21-15-13-20(30)14-16-21)31-26(34)23(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-17,23H,2H2,1H3,(H,31,34)
• InChI Key： VCNNTJNGCDTGTL-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(=O)OCC)=NN(C3C=CC(=CC=3)F)C(C2=C1NC(C(C1C=CC=CC=1)C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 527.13150553g/mol
• Monoisotopic Mass: 527.13150553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 878
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on ethyl 5-(2,2-diphenylacetamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Professional Introduction to Ethyl 5-(2,2-diphenylacetamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate (CAS No. 851949-80-9)

Ethyl 5-(2,2-diphenylacetamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate, identified by its CAS number 851949-80-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural complexity and potential biological activity. The presence of multiple functional groups, including amide, ester, and pyridazine moieties, makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by a thienopyridazine core, which is a fused heterocyclic system consisting of a thiophene ring and a pyridazine ring. This particular arrangement imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for designing novel bioactive agents. The amide group at the 5-position and the ester group at the 1-position contribute to the compound's solubility and reactivity, while the fluorophenyl substituent at the 3-position introduces additional electronic effects that can modulate its biological interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of this compound with greater accuracy. Studies have suggested that ethyl 5-(2,2-diphenylacetamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate may exhibit properties relevant to various therapeutic areas. For instance, its structural features are reminiscent of known pharmacophores that interact with biological targets such as enzymes and receptors. This has prompted researchers to explore its potential as an inhibitor or modulator in contexts ranging from anti-inflammatory to anticancer applications.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments have shown that it can interact with specific enzymes and receptors in a manner consistent with its structural characteristics. The amide group is particularly noteworthy, as it can engage in hydrogen bonding interactions with biological targets, which is often crucial for drug efficacy. Additionally, the fluorine atom at the 4-position of the phenyl ring can influence the compound's metabolic stability and binding affinity.

The synthesis of ethyl 5-(2,2-diphenylacetamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as condensation reactions to form the thienopyridazine core, followed by functionalization at various positions to introduce the desired substituents. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to achieve high yields and purity levels.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique structural motifs make it a valuable intermediate in the synthesis of more complex molecules designed for targeted therapies. Researchers are also exploring its utility in materials science applications, where such heterocyclic compounds can contribute to the development of novel polymers or functional materials.

The safety profile of ethyl 5-(2,2-diphenylacetamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate is currently under investigation as part of preclinical development efforts. Standard toxicological assessments are being conducted to evaluate its acute toxicity, chronic toxicity, and potential side effects. These studies are essential for determining whether the compound can progress to clinical trials without posing significant risks to human health.

The role of computational tools in studying this compound cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations are being used to understand how ethyl 5-(2,2-diphenylacetamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate interacts with biological targets at an atomic level. These insights are critical for guiding medicinal chemistry efforts aimed at optimizing its pharmacological properties.

The future prospects for ethyl 5-(2,2-diphenylacetamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate are promising given its unique structural features and potential biological activities. Ongoing research is expected to yield new insights into its mechanisms of action and therapeutic potential. As more data becomes available from both laboratory studies and computational analyses, this compound may emerge as a key player in next-generation drug discovery efforts.